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Compound of Interest

Compound Name: krypton-83

Cat. No.: B12057997

A Note on Krypton Isotopes: It is important to distinguish between different isotopes of krypton.
Krypton-83 is a stable, non-radioactive isotope. In contrast, Krypton-85 (Kr-85) is a radioactive
isotope and is the primary concern in laboratory settings where radioactive materials are
handled.[1][2][3] This guide focuses on the safe handling of krypton as a compressed gas and
provides specific precautions for the radioactive isotope Kr-85.

Personal Protective Equipment (PPE)

When working with krypton gas, appropriate personal protective equipment must be worn to
ensure safety. The primary hazards associated with krypton are those of a compressed gas
and, in the case of Kr-85, radiation exposure.

For Handling Compressed Krypton Gas:

o Eye/Face Protection: Safety glasses with side-shields are recommended.[4][5] In situations
where liquid splashes are possible, splash-resistant safety goggles should be worn.[6]
Contact lenses should be avoided.[6][7]

o Hand Protection: Wear working gloves when handling gas containers.[4][8] For handling the
liquid form, insulated gloves are necessary to protect against frostbite.[7]

o Body Protection: A lab coat is recommended. For handling liquid krypton, appropriate
protective, cold-insulating clothing should be worn.[6]
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» Footwear: Safety shoes are recommended when handling cylinders to protect against
physical injury.[4][8]

o Respiratory Protection: In oxygen-deficient atmospheres, a self-contained breathing
apparatus (SCBA) or a positive-pressure airline with a mask should be used.[4][8]

Additional PPE for Krypton-85:

o Dosimetry: Personnel handling Kr-85 should wear body and ring badges to monitor radiation
exposure.[9]

Operational Plans

A clear and well-defined operational plan is crucial for the safe handling of krypton gas,
especially the radioactive isotope Kr-85.

Safe Handling Procedures:

» Ventilation: Always work in a well-ventilated area.[4][7][10] Local exhaust ventilation should
be used to control exposure.[7]

e Cylinder Handling:

[¢]

Use a suitable hand truck to move cylinders; do not drag, roll, or slide them.[4][7]

[¢]

Keep the valve protection cap in place until the cylinder is secured and ready for use.[4][7]

o

Store cylinders upright and firmly secured to prevent them from falling over.[5][7]

o

Use a pressure-reducing regulator when connecting the cylinder to a lower pressure
system.[7]

e For Krypton-85:
o Use the smallest amount of the radioisotope as possible.[9]

o Plan experiments to minimize exposure time, maximize distance from the source, and use
appropriate shielding.[9]
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o Use tools to handle unshielded sources and potentially contaminated containers indirectly.

[°]
o Monitor yourself and the work area for radiation during and after each use.[9]
Storage:

o Store cylinders in a cool, dry, well-ventilated area away from heavily trafficked areas and
emergency exits.[5][7]

e The storage area temperature should not exceed 52°C (125°F).[5][7]

o Segregate full and empty cylinders and use a "first in, first out” inventory system.[7]
e For Kr-85, store behind appropriate shielding, such as lead.[9]

Emergency Procedures:

e Leak: In case of a leak, evacuate the area and ensure adequate ventilation.[4][8] If possible,
and without personal risk, try to stop the release.[4][8] Use a self-contained breathing
apparatus when entering an area with a potential leak until the atmosphere is proven to be
safe.[4][8]

» Fire: Krypton is not flammable.[11] In case of a fire involving krypton containers, use an
extinguishing agent suitable for the surrounding fire.[5][11] Move containers from the fire
area if it can be done without risk.[8] Cool containers with water spray.[5][7]

e EXxposure:

o Inhalation: Move the affected person to an uncontaminated area and provide fresh air. If
breathing is difficult, administer oxygen. Seek immediate medical attention.[6][7]

o Skin Contact (Frostbite): If frostbite from liquid krypton occurs, flush the affected area with
lukewarm water (do not use hot water).[6][7] Gently wrap the affected parts in blankets.[6]
[7] Seek immediate medical attention.[6][7]

Disposal Plan
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e Return the krypton cylinder in its shipping container, properly labeled, with the valve outlet
plugs or caps secured and the valve protection cap in place, to your supplier.[7]

» For emergency disposal assistance, contact your supplier.[7]

e Avoid generating mixed waste (combinations of radioactive, biological, and chemical waste).
[9] For disposal of radioactive waste, contact your institution's Environmental Health and
Safety (EHS) department.[9]

Quantitative Data Summary

Parameter Value Source Isotope Citation
Half-life 10.7 years Kr-85 [9][12]
Radiation Type Beta, Gamma, X-rays Kr-85 [9]
o 6 mm of lead for
Shielding Kr-85 [9]
gamma

2 mm of plastic for

Kr-85 9]
beta
1.9 mm of plastic Kr-85 [12]
1 mm of glass Kr-85 [12]
Do not exceed 52°C
Storage Temperature Krypton Gas [51[7]

(125°F)

Experimental Workflow for Handling Krypton-85
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BENCHE

Preparation

Obtain necessary approvals and training

A

Prepare work area with shielding and ventilation

A

Don appropriate PPE (lab coat, gloves, safety glasses, dosimeter)

Handling
Y

Transport Kr-85 cylinder using a hand truck

\ 4

Secure cylinder and connect to experimental apparatus

\ 4

Conduct experiment, minimizing exposure time and maximizing distance

\ 4

Continuously monitor work area for radiation

Post-Ex#eriment

Close cylinder valve and disconnect apparatus

A

/

Survey work area and pe

rsonnel for contamination

A

/

Decontaminate if necessary

A

/

Store Kr-85 cylinder in designated shielded area

A

/

Dispose of radioactive waste according to EHS protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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